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Compound of Interest

Compound Name: Arachidonic Acid-d11

Cat. No.: B587427

A Technical Guide to Arachidonic Acid-d11

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Arachidonic Acid-d11, a deuterated
analog of arachidonic acid. It is a critical tool in biomedical and pharmaceutical research,
primarily utilized as an internal standard for the precise quantification of endogenous
arachidonic acid and its metabolites. This document covers its core properties, relevant
metabolic pathways, and detailed experimental protocols for its application.

Core Properties of Arachidonic Acid-d11

Arachidonic Acid-d11 is a stable, isotopically labeled version of arachidonic acid, an essential
omega-6 polyunsaturated fatty acid. The deuterium atoms at the terminal end of the molecule
increase its molecular weight without significantly altering its chemical properties, making it an
ideal internal standard for mass spectrometry-based analyses.
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Property Data Citations
Molecular Formula C20H21D1102 [1]
Molecular Weight ~315.5 g/mol [1]
CAS Numbers 1287387-84-1, 2692624-11-4 [2]

AA-d11, FA 20:4-d11,
(52,82,117,147)-16,16,17,17,1
Synonyms 8,18,19,19,20,20,20- [1112]
undecadeuterioicosa-
5,8,11,14-tetraenoic acid

Typically 299% deuterated

Purity

forms (di-d11)

Internal standard for
Primary Application quantification of arachidonic

acid by GC-MS or LC-MS.
Storage Temperature -20°C to -80°C

The Arachidonic Acid Metabolic Pathway

Arachidonic acid is a precursor to a wide range of biologically active lipid mediators, collectively
known as eicosanoids. These molecules are involved in numerous physiological and
pathological processes, including inflammation, immunity, and cardiovascular function. The
metabolism of arachidonic acid is primarily governed by three enzymatic pathways:
cyclooxygenase (COX), lipoxygenase (LOX), and cytochrome P450 (CYP).

When released from the cell membrane by phospholipase A2, arachidonic acid is rapidly
converted into various eicosanoids. The COX pathway produces prostaglandins and
thromboxanes, the LOX pathway generates leukotrienes and lipoxins, and the CYP450
pathway leads to the formation of epoxyeicosatrienoic acids (EETs) and
hydroxyeicosatetraenoic acids (HETES).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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